![molecular formula C23H24N2O4 B4943469 ethyl 1-[(2-benzyl-1,3-benzoxazol-5-yl)carbonyl]-3-piperidinecarboxylate](/img/structure/B4943469.png)
ethyl 1-[(2-benzyl-1,3-benzoxazol-5-yl)carbonyl]-3-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-[(2-benzyl-1,3-benzoxazol-5-yl)carbonyl]-3-piperidinecarboxylate, also known as BBP or Benzylpiperazine, is a chemical compound that belongs to the class of piperazine derivatives. BBP has gained attention in scientific research due to its potential pharmacological properties, such as its ability to act as a central nervous system stimulant. In
Mechanism of Action
The exact mechanism of action of ethyl 1-[(2-benzyl-1,3-benzoxazol-5-yl)carbonyl]-3-piperidinecarboxylate is not fully understood. It is believed that this compound acts as a dopamine and norepinephrine reuptake inhibitor, leading to an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels is thought to be responsible for the stimulant effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. These include an increase in heart rate, blood pressure, and body temperature. This compound has also been found to increase the release of dopamine and norepinephrine in the brain, leading to feelings of euphoria and increased energy levels.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 1-[(2-benzyl-1,3-benzoxazol-5-yl)carbonyl]-3-piperidinecarboxylate in lab experiments is its ability to act as a central nervous system stimulant. This makes it useful for studying the effects of stimulant drugs on the brain and behavior. However, one limitation of using this compound is its potential for abuse and addiction. Researchers must take care to use this compound in a responsible and ethical manner.
Future Directions
There are several future directions for the study of ethyl 1-[(2-benzyl-1,3-benzoxazol-5-yl)carbonyl]-3-piperidinecarboxylate. One potential area of research is the development of this compound analogs with improved pharmacological properties. Another area of research is the use of this compound as a tool for studying the effects of stimulant drugs on the brain and behavior. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Conclusion
In conclusion, this compound is a chemical compound with potential pharmacological properties that has gained attention in scientific research. Its ability to act as a central nervous system stimulant makes it useful for studying the effects of stimulant drugs on the brain and behavior. However, researchers must take care to use this compound in a responsible and ethical manner. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
Ethyl 1-[(2-benzyl-1,3-benzoxazol-5-yl)carbonyl]-3-piperidinecarboxylate can be synthesized through a multi-step process, starting with the reaction of 2-aminobenzoic acid with benzyl chloride to form 2-benzylbenzoic acid. The 2-benzylbenzoic acid is then reacted with thionyl chloride to form the corresponding acid chloride, which is further reacted with piperidine to form the piperidine amide. The final step involves the reaction of the piperidine amide with ethyl chloroformate to form this compound.
Scientific Research Applications
Ethyl 1-[(2-benzyl-1,3-benzoxazol-5-yl)carbonyl]-3-piperidinecarboxylate has been extensively studied in scientific research for its potential pharmacological properties. It has been shown to act as a central nervous system stimulant, with effects similar to amphetamines. This compound has also been found to have anxiogenic effects, meaning it can induce anxiety in test subjects. Additionally, this compound has been studied for its potential use as a psychotherapeutic agent.
properties
IUPAC Name |
ethyl 1-(2-benzyl-1,3-benzoxazole-5-carbonyl)piperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O4/c1-2-28-23(27)18-9-6-12-25(15-18)22(26)17-10-11-20-19(14-17)24-21(29-20)13-16-7-4-3-5-8-16/h3-5,7-8,10-11,14,18H,2,6,9,12-13,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWIZLOKPNLFSKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)C(=O)C2=CC3=C(C=C2)OC(=N3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.